Cas no 3044-42-6 (21-Acetoxy-11b-hydroxypregna-1,4,16-triene-3,20-dione)

• Product Name: 21-Acetoxy-11b-hydroxypregna-1,4,16-triene-3,20-dione
• CAS No: 3044-42-6
• MF: C₂₃H₂₈O₅
• MW: 384.465427398682
• CID: 311617
• PubChem ID: 102365
• Update Time: 2025-04-19

21-Acetoxy-11b-hydroxypregna-1,4,16-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,16-triene-3,20-dione,21-(acetyloxy)-11-hydroxy-, (11b)-
• [2-[(8S,9S,10R,11S,13S,14S)-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 11B,21-DIHYDROXYPREGNA-1,4-16-TRIENE-3,20-DIONE-21-ACETATE
• 21-Acetoxy-11β-hydroxypregna-1,4,16-triene-3,20-dione
• (11beta)-11-hydroxy-3,20-dioxopregna-1,4,16-trien-21-yl acetate
• 11Beta,21-Dihydroxypregna-1,4,16-Triene-3,20-Dione 21-Acetate
• E73722
• 11-Hydroxy-3,20-dioxopregna-1,4,16-trien-21-yl acetate
• 21-acetoxy-11beta-hydroxy-1,4,16-pregnatriene-3,20-dione
• DTXSID20952779
• AKOS027326625
• (11b)-21-(Acetyloxy)-11-hydroxypregna-1,4,16-triene-3,20-dione
• 21-acetoxy-11bhydroxypregna-1,4,16-triene-3,20-dione
• 21-Acetoxy-11b-hydroxypregna-1,4,16-triene-3,20-dione
• SCHEMBL9488523
• EINECS 221-250-9
• 21-acetoxy-11beta-hydroxyl-1,4,16-pregnatriene-3,20-dione
• 3044-42-6
• BS-49822
• Pregna-1,4,16-triene-3,20-dione, 21-(acetyloxy)-11-hydroxy-, (11beta)-
• ABGUZAVIFZZDDZ-MHYQPVDNSA-N
• (11?)-11-Hydroxy-3,20-dioxopregna-1,4,16-trien-21-yl acetate
• (11BETA)-21-(ACETYLOXY)-11-HYDROXYPREGNA-1,4,16-TRIENE-3,20-DIONE
• NS00048500
• 2-[(3AS,3BS,9AR,9BS,10S,11AS)-10-HYDROXY-9A,11A-DIMETHYL-7-OXO-3H,3AH,3BH,4H,5H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-1-YL]-2-OXOETHYL ACETATE
• DB-249323
• 11beta,21-Dihydroxypregna-1,4,16-triene-3,20-dione 21-Acetate; (11beta)-21-(Acetyloxy)-11-hydroxypregna-1,4,16-triene-3,20-dione;

• Inchi： 1S/C23H28O5/c1-13(24)28-12-20(27)18-7-6-17-16-5-4-14-10-15(25)8-9-22(14,2)21(16)19(26)11-23(17,18)3/h7-10,16-17,19,21,26H,4-6,11-12H2,1-3H3/t16-,17-,19-,21+,22-,23-/m0/s1
• InChI Key： ABGUZAVIFZZDDZ-MHYQPVDNSA-N
• SMILES： O[C@H]1C[C@]2(C)C(C(COC(C)=O)=O)=CC[C@H]2[C@@H]2CCC3=CC(C=C[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 384.19374
• Monoisotopic Mass: 384.193674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7
• XLogP3: 2.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 553.4±50.0 °C at 760 mmHg
• Flash Point: 189.9±23.6 °C
• Refractive Index: 1.584
• PSA: 80.67
• LogP: 2.93360
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

21-Acetoxy-11b-hydroxypregna-1,4,16-triene-3,20-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)